Cas no 1211529-78-0 (2-amino-1-5-(trifluoromethyl)pyridin-2-ylethan-1-one)

• Product Name: 2-amino-1-5-(trifluoromethyl)pyridin-2-ylethan-1-one
• CAS No: 1211529-78-0
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• MDL: MFCD18262062
• CID: 1211859
• PubChem ID: 19427254
• Update Time: 2025-10-30

2-amino-1-5-(trifluoromethyl)pyridin-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-[5-(trifluoromethyl)-2-pyridinyl]ethanone
• 2-Amino-1-(5-(trifluoromethyl)pyridin-2-yl)ethanone
• 2-amino-1-5-(trifluoromethyl)pyridin-2-ylethan-1-one
• CS-0304090
• 2-Amino-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-one
• SCHEMBL8744703
• 1211529-78-0
• 2-amino-1-[5-(trifluoromethyl)pyridin-2-yl]ethanone
• 2-amino-1-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-one
• MGPDBDGGEDFZRM-UHFFFAOYSA-N
• EN300-1939060

• MDL： MFCD18262062
• Inchi： 1S/C8H7F3N2O/c9-8(10,11)5-1-2-6(13-4-5)7(14)3-12/h1-2,4H,3,12H2
• InChI Key： MGPDBDGGEDFZRM-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CN)=O)C=C1)(F)F

Computed Properties

• Exact Mass: 204.05104734g/mol
• Monoisotopic Mass: 204.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-5-(trifluoromethyl)pyridin-2-ylethan-1-one

Recent Advances in the Study of 2-amino-1-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-one (CAS: 1211529-78-0)

The compound 2-amino-1-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-one (CAS: 1211529-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological relevance.

Recent studies have highlighted the role of 2-amino-1-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-one as a versatile building block in medicinal chemistry. Its trifluoromethyl pyridine moiety is particularly noteworthy, as it often enhances the pharmacokinetic properties of drug candidates, including improved metabolic stability and membrane permeability. Researchers have successfully incorporated this compound into the synthesis of novel kinase inhibitors, demonstrating its utility in targeting various disease pathways.

One of the most promising applications of 1211529-78-0 is in the development of anti-inflammatory and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this scaffold, which exhibited potent inhibitory activity against specific protein kinases involved in tumor progression. The study utilized a combination of computational modeling and in vitro assays to optimize the compound's efficacy and selectivity.

In addition to its therapeutic potential, 2-amino-1-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-one has also been explored for its role in agrochemical research. The trifluoromethyl group is known to confer resistance to metabolic degradation, making it a valuable component in the design of next-generation pesticides. Recent patents filed by leading agrochemical companies highlight the compound's utility in this domain.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1211529-78-0. Researchers are actively investigating greener and more efficient synthetic routes to address these issues. A recent preprint on ChemRxiv detailed a novel catalytic method that significantly reduces the use of hazardous reagents while maintaining high yields.

In conclusion, 2-amino-1-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-one represents a promising scaffold with diverse applications in drug discovery and agrochemical development. Ongoing research is expected to further elucidate its potential and overcome existing limitations, paving the way for its broader adoption in industrial and academic settings.